Cas no 157182-48-4 (5,8,11,14-Eicosatetraenamide,N-[(2S)-2-hydroxypropyl]-, (5Z,8Z,11Z,14Z)-)
5,8,11,14-Eicosatetraenamide,N-[(2S)-2-hydroxypropyl]-, (5Z,8Z,11Z,14Z)- Chemical and Physical Properties
Names and Identifiers
-
- 5,8,11,14-Eicosatetraenamide,N-[(2S)-2-hydroxypropyl]-, (5Z,8Z,11Z,14Z)-
- S-2 Methanandamide
- (S)-N-(2-hydroxypropyl)arachidonylamide
- 5,8,11,14-Eicosatetraenamide,N-(2-hydroxypropyl)-, [S-(all-Z)]-
- AM 355 (pharmaceutical)
- AM355
- S-2 Methanandamide Exclusive
- (S)-(+)-ARACHIDONOYL-2'-HYDROXY-1'-PROPYLAMIDE
- N-(2S-HYDROXYPROPYL)-5Z,8Z,11Z,14Z-EICOSATETRAENAMIDE
- N-(2-HYDROXYPROPYL)-, [S-(ALL-Z)]-5,8,11,14-EICOSATETRAENAMIDE
- (5Z,8Z,11Z,14Z)-N-[(2S)-2-hydroxypropyl]icosa-5,8,11,14-tetraenamide
- 5,8,11,14-Eicosatetraenamide, N-[(2S)-2-hydroxypropyl]-, (5Z,8Z,11Z,14Z)-
-
- Inchi: InChI=1S/C23H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23(26)24-21-22(2)25/h7-8,10-11,13-14,16-17,22,25H,3-6,9,12,15,18-21H2,1-2H3,(H,24,26)/b8-7-,11-10-,14-13-,17-16-/t22-/m0/s1
- InChI Key: HTNMZCWZEMNFCR-AQNSPSBUSA-N
- SMILES: CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(NC[C@@H](O)C)=O
Computed Properties
- Exact Mass: 361.29827
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 17
Experimental Properties
- PSA: 49.33
5,8,11,14-Eicosatetraenamide,N-[(2S)-2-hydroxypropyl]-, (5Z,8Z,11Z,14Z)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9978-5mg |
S-2 Methanandamide |
157182-48-4 | 98% | 5mg |
¥617.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9978-10mg |
S-2 Methanandamide |
157182-48-4 | 98% | 10mg |
¥1104.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9978-25mg |
S-2 Methanandamide |
157182-48-4 | 98% | 25mg |
¥2380.00 | 2023-09-09 | |
| Biosynth | HGA18248-5 mg |
(5Z,8Z,11Z,14Z)-N-(2-Hydroxypropyl)icosa-5,8,11,14-tetraenamide |
157182-48-4 | 5mg |
$138.60 | 2023-01-04 | ||
| Biosynth | HGA18248-10 mg |
(5Z,8Z,11Z,14Z)-N-(2-Hydroxypropyl)icosa-5,8,11,14-tetraenamide |
157182-48-4 | 10mg |
$221.80 | 2023-01-04 | ||
| Biosynth | HGA18248-25 mg |
(5Z,8Z,11Z,14Z)-N-(2-Hydroxypropyl)icosa-5,8,11,14-tetraenamide |
157182-48-4 | 25mg |
$415.75 | 2023-01-04 | ||
| Biosynth | HGA18248-50 mg |
(5Z,8Z,11Z,14Z)-N-(2-Hydroxypropyl)icosa-5,8,11,14-tetraenamide |
157182-48-4 | 50mg |
$665.50 | 2023-01-04 | ||
| Biosynth | HGA18248-100 mg |
(5Z,8Z,11Z,14Z)-N-(2-Hydroxypropyl)icosa-5,8,11,14-tetraenamide |
157182-48-4 | 100MG |
$1,066.00 | 2023-01-04 | ||
| A2B Chem LLC | AE98857-5mg |
S-2 METHANANDAMIDE |
157182-48-4 | ≥98% | 5mg |
$48.00 | 2024-04-20 | |
| A2B Chem LLC | AE98857-10mg |
S-2 METHANANDAMIDE |
157182-48-4 | ≥98% | 10mg |
$87.00 | 2024-04-20 |
5,8,11,14-Eicosatetraenamide,N-[(2S)-2-hydroxypropyl]-, (5Z,8Z,11Z,14Z)- Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 5,8,11,14-Eicosatetraenamide,N-[(2S)-2-hydroxypropyl]-, (5Z,8Z,11Z,14Z)-
5,8,11,14-Eicosatetraenamide,N-[(2S)-2-hydroxypropyl]-, (5Z,8Z,11Z,14Z)-: A Comprehensive Overview
The compound with CAS No. 157182-48-4, commonly referred to as 5,8,11,14-Eicosatetraenamide,N-[(2S)-2-hydroxypropyl]-, is a highly specialized molecule that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is characterized by its unique structure: a tetrasubstituted amide with a hydroxypropyl group attached to the nitrogen atom and a polyunsaturated fatty acid chain containing four double bonds in the E configuration. The (5Z,8Z,11Z,14Z) designation highlights the specific geometry of these double bonds, which plays a critical role in its biological activity and functional properties.
Recent studies have focused on the potential of this compound as a bioactive agent in various therapeutic applications. Its structure suggests that it may serve as a precursor or analog for more complex biomolecules, such as lipids or signaling molecules. The presence of multiple double bonds in the fatty acid chain makes it highly susceptible to oxidation and other chemical reactions, which could be harnessed for targeted drug delivery systems or as components in novel materials.
One of the most intriguing aspects of this compound is its stereochemistry. The (2S) configuration at the hydroxypropyl group indicates a specific spatial arrangement that could influence its interaction with biological systems. This stereochemistry is crucial for determining its pharmacokinetics and pharmacodynamics. Researchers have explored its potential as a chiral building block in organic synthesis, particularly in the development of enantiomerically pure compounds with desired biological activities.
From an analytical standpoint, the compound's structure poses challenges for characterization techniques such as NMR and mass spectrometry due to its complex molecular architecture. However, advancements in analytical chemistry have enabled precise determination of its molecular formula (C₂₁H₃₇NO) and structural elucidation using high-resolution instruments. These advancements have significantly improved our understanding of its physical and chemical properties.
In terms of applications, this compound has shown promise in areas such as nutraceuticals, where its polyunsaturated fatty acid component could contribute to cardiovascular health and anti-inflammatory effects. Additionally, its amide functionality makes it a candidate for peptide synthesis or as a component in bioconjugates for targeted therapies.
Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance yield and purity while maintaining its stereochemical integrity. Collaborative efforts between chemists and biologists are also exploring its potential role in lipid signaling pathways and its interactions with cellular membranes.
In conclusion, 5,8,11,14-Eicosatetraenamide,N-[(2S)-2-hydroxypropyl]- (CAS No. 157182-48-4) represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and stereochemistry provide a foundation for innovative research and development in both academic and industrial settings.
157182-48-4 (5,8,11,14-Eicosatetraenamide,N-[(2S)-2-hydroxypropyl]-, (5Z,8Z,11Z,14Z)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)